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Compound of Interest

Compound Name: Sodium triethylborohydride

Cat. No.: B107655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of sodium
triethylborohydride from sodium hydride and triethylborane. The information presented is

curated for professionals in research and development, with a focus on detailed experimental

protocols, quantitative data, and safety considerations.

Introduction
Sodium triethylborohydride (NaBH(C₂H₅)₃), often referred to as sodium triethylhydroborate,

is a powerful and selective reducing agent utilized in a variety of chemical transformations. It is

commercially available, typically as a solution in toluene.[1][2] The synthesis from sodium

hydride (NaH) and triethylborane (B(C₂H₅)₃) is a well-established method for its preparation.[1]

[2][3] This guide details the core methodology for this synthesis, providing the necessary

information for its safe and efficient execution in a laboratory setting.

Reaction Scheme and Mechanism
The synthesis proceeds via the direct reaction of sodium hydride with triethylborane. In this

reaction, the hydride ion from sodium hydride acts as a nucleophile, attacking the electron-

deficient boron atom of triethylborane. This addition reaction forms the triethylborohydride

anion.

Overall Reaction:
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NaH + B(C₂H₅)₃ → NaBH(C₂H₅)₃

Quantitative Data
The following table summarizes the key quantitative parameters for the synthesis of sodium
triethylborohydride.

Parameter Value Reference

Reactants

Sodium Hydride (NaH) 1.0 mol
Inorganic Syntheses, 1974, 15,

136-141

Triethylborane (B(C₂H₅)₃) 1.0 mol
Inorganic Syntheses, 1974, 15,

136-141

Solvent

Toluene
Approx. 500 mL per mol of

NaH

Inorganic Syntheses, 1974, 15,

136-141

Reaction Conditions

Temperature 130°C (Refluxing Toluene)
Inorganic Syntheses, 1974, 15,

136-141

Reaction Time 20 hours
Inorganic Syntheses, 1974, 15,

136-141

Product

Yield >95%
Inorganic Syntheses, 1974, 15,

136-141

Appearance Colorless solid [1][2]

Experimental Protocol
The following protocol is based on the procedure described in Inorganic Syntheses, 1974, 15,

136-141.
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4.1. Materials and Equipment

Three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a

dropping funnel.

Schlenk line or similar inert atmosphere setup.

Heating mantle.

Cannula for liquid transfer.

Sodium hydride (NaH), as a mineral oil dispersion.

Triethylborane (B(C₂H₅)₃).

Anhydrous toluene.

Anhydrous hexane.

4.2. Procedure

Preparation of Sodium Hydride Slurry:

Under an inert atmosphere (e.g., argon or nitrogen), charge the three-necked flask with

the desired amount of sodium hydride dispersion.

Wash the sodium hydride with anhydrous hexane to remove the mineral oil. Allow the

sodium hydride to settle, and then carefully remove the hexane via cannula. Repeat this

washing step two more times.

After the final wash, dry the sodium hydride under a stream of inert gas to remove any

residual hexane.

Add anhydrous toluene to the flask to create a slurry.

Reaction:
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Heat the sodium hydride slurry in toluene to reflux (approximately 130°C) with vigorous

stirring.

Slowly add triethylborane to the refluxing slurry via the dropping funnel over a period of 1-

2 hours.

Continue to heat the reaction mixture at reflux with stirring for 20 hours. The reaction

mixture will become a clear, slightly yellow solution as the sodium triethylborohydride
forms and dissolves in the hot toluene.

Work-up and Isolation:

After the reaction is complete, cool the mixture to room temperature.

The sodium triethylborohydride product can be used directly as a solution in toluene.

To isolate the solid product, the toluene can be removed under reduced pressure.

However, care must be taken as solid sodium triethylborohydride is pyrophoric.

Safety Precautions
5.1. Sodium Hydride

Hazards: Sodium hydride is a flammable solid that reacts violently with water, releasing

flammable hydrogen gas which can ignite spontaneously.[4][5] It is also corrosive and can

cause severe skin and eye irritation.[5]

Handling: Always handle sodium hydride in an inert atmosphere (glovebox or Schlenk line).

[4] Keep away from water and other protic solvents.[6][7] Use non-sparking tools and ensure

all equipment is properly grounded.[8]

Personal Protective Equipment (PPE): Wear a flame-retardant lab coat, chemical-resistant

gloves (nitrile or neoprene are recommended), and tightly fitting safety goggles or a face

shield.[4][8]

Fire Extinguishing: In case of fire, use a Class D fire extinguisher (for combustible metals).

DO NOT use water, foam, or carbon dioxide.[4] Dry sand, ground limestone, or graphite can

also be used to smother the fire.[4]
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5.2. Sodium Triethylborohydride

Hazards: Sodium triethylborohydride is a pyrophoric and water-reactive compound.[1][2] It

is highly flammable and can ignite spontaneously in air.[1] It causes severe skin burns and

eye damage.[1] It is also suspected of damaging fertility or the unborn child.[1]

Handling: Handle sodium triethylborohydride solutions under an inert atmosphere.[1]

Avoid contact with water, air, and protic solvents.[1]

Personal Protective Equipment (PPE): Wear a fire-retardant lab coat, chemical-resistant

gloves, and safety goggles with a face shield.[9]

Storage: Store in a tightly sealed container under an inert gas in a cool, dry, and well-

ventilated area.[1]

Visualizations
The following diagrams illustrate the key aspects of the synthesis of sodium
triethylborohydride.

Reaction Pathway for the Synthesis of Sodium Triethylborohydride

Sodium Hydride (NaH)

Sodium Triethylborohydride (NaBH(C2H5)3)

+ B(C2H5)3

Triethylborane (B(C2H5)3)

Click to download full resolution via product page

Caption: Chemical reaction pathway for the synthesis of sodium triethylborohydride.
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Experimental Workflow for Sodium Triethylborohydride Synthesis

Preparation

Reaction
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Prepare Toluene Slurry

Heat Slurry to Reflux (130°C)

Slowly Add Triethylborane

Reflux for 20 hours

Cool to Room Temperature

Use as Toluene Solution Isolate Solid (Optional)
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Caption: Step-by-step experimental workflow for the synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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